Cas no 799266-14-1 (1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate)

• Product Name: 1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate
• CAS No: 799266-14-1
• MF: C₂₀H₁₈ClNO₃
• MW: 355.814824581146
• CID: 6359830
• PubChem ID: 3155697
• Update Time: 2025-06-07

1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate
• [1-(4-chlorophenyl)-1-oxopropan-2-yl] 3-(1H-indol-3-yl)propanoate
• 1H-Indole-3-propanoic acid, 2-(4-chlorophenyl)-1-methyl-2-oxoethyl ester
• UPCMLD0ENAT5575707:001
• BAS 07243903
• 799266-14-1
• F1677-0028
• Z13755980
• AKOS016182264
• AKOS000602511

• Inchi： 1S/C20H18ClNO3/c1-13(20(24)14-6-9-16(21)10-7-14)25-19(23)11-8-15-12-22-18-5-3-2-4-17(15)18/h2-7,9-10,12-13,22H,8,11H2,1H3
• InChI Key： LINXILIQBOSBJK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCC(OC(C)C(C2=CC=C(Cl)C=C2)=O)=O)=C1

Computed Properties

• Exact Mass: 355.0975211g/mol
• Monoisotopic Mass: 355.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 549.2±35.0 °C(Predicted)
• pka: 17.08±0.30(Predicted)

Additional information on 1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate

1-(4-Chlorophenyl)-1-Oxopropan-2-yl 3-(1H-Indol-3-yl)Propanoate (CAS No. 799266-14-1)

The compound 1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate, identified by the CAS registry number 799266-14-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a chlorophenyl group, an oxopropanoyl moiety, and an indole substituent, which collectively contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The indole ring, a key structural element in this molecule, has been extensively studied for its role in biological systems. Indole-containing compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The integration of the indole group with the chlorophenyl and oxopropanoyl moieties in this compound suggests potential synergistic effects that could be leveraged in drug design.

The synthesis of 1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate involves a multi-step process that typically begins with the preparation of the indole derivative. Advanced synthetic techniques, such as Suzuki coupling or nucleophilic aromatic substitution, are often employed to achieve high yields and purity. The presence of the chlorophenyl group introduces electronic effects that can influence both the reactivity and stability of the molecule during synthesis.

From a physical chemistry perspective, this compound exhibits interesting properties such as solubility in organic solvents and moderate thermal stability. These characteristics make it suitable for use in various chemical reactions, including those requiring precise control over reaction conditions. Recent research has also focused on understanding the photophysical properties of this compound, which could have implications in materials science and optoelectronics.

In terms of applications, CAS No. 799266-14-1 has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules or as an intermediate in drug synthesis makes it a valuable tool for researchers. Additionally, its compatibility with biological systems suggests potential uses in diagnostic agents or imaging technologies.

The latest advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. By employing techniques such as molecular docking and quantum mechanics simulations, scientists can predict how this compound interacts with target proteins or enzymes. These insights are crucial for optimizing its therapeutic potential and minimizing adverse effects.

In conclusion, 1-(4-chlorophenyl)-1-oxopropan-2-yl 3-(1H-indol-3-yl)propanoate (CAS No. 799266-14-) is a versatile compound with a rich structural profile and diverse applications. Its unique combination of functional groups positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is likely to play an increasingly important role in advancing modern science.